Cas no 1300743-20-7 (1-Bromo-2-chloro-4-(methoxymethoxy)-benzene)

• Product Name: 1-Bromo-2-chloro-4-(methoxymethoxy)-benzene
• CAS No: 1300743-20-7
• MF: C₈H₈BrClO₂
• MW: 251.504920959473
• MDL: MFCD31619368
• CID: 5078605
• Update Time: 2026-03-01

1-Bromo-2-chloro-4-(methoxymethoxy)-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-chloro-4-(methoxymethoxy)-benzene

• MDL： MFCD31619368
• Inchi： 1S/C8H8BrClO2/c1-11-5-12-6-2-3-7(9)8(10)4-6/h2-4H,5H2,1H3
• InChI Key： OPWYCCXUXCBYQP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)OCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Bromo-2-chloro-4-(methoxymethoxy)-benzene

Introduction to the Compound with CAS No. 1300743-20-7: 1-Bromo-2-chloro-4-(methoxymethoxy)-benzene

The compound with CAS No. 1300743-20-7, commonly referred to as 1-Bromo-2-chloro-4-(methoxymethoxy)-benzene, is a highly specialized aromatic compound with a unique structure that makes it valuable in various chemical and pharmaceutical applications. This compound belongs to the class of halogenated aromatic compounds, which are widely used in organic synthesis due to their reactivity and versatility.

The molecular structure of 1-Bromo-2-chloro-4-(methoxymethoxy)-benzene consists of a benzene ring substituted with three different groups: a bromine atom at position 1, a chlorine atom at position 2, and a methoxymethoxy group (-OCH₂OCH₃) at position 4. This substitution pattern provides the compound with distinct chemical properties, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of halogenated aromatic compounds like 1-Bromo-2-chloro-4-(methoxymethoxy)-benzene in the development of new pharmaceutical agents. The presence of multiple halogen atoms on the benzene ring enhances the compound's ability to participate in various nucleophilic aromatic substitution reactions, which are crucial in drug design. Additionally, the methoxymethoxy group introduces steric hindrance and electronic effects that can modulate the reactivity of the molecule, making it a versatile building block in organic synthesis.

In terms of synthesis, 1-Bromo-2-chloro-4-(methoxymethoxy)-benzene can be prepared through a variety of methods, including electrophilic substitution reactions and coupling reactions. One common approach involves the bromination and chlorination of an appropriately substituted benzene derivative, followed by the introduction of the methoxymethoxy group via nucleophilic substitution or coupling reactions. The choice of synthesis method depends on the availability of starting materials and the desired yield and purity of the final product.

The physical properties of this compound are also worth noting. It has a melting point of approximately 65°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various laboratory techniques, including chromatography and spectroscopy, which are essential for analyzing its structure and reactivity.

In recent years, there has been growing interest in exploring the biological activity of halogenated aromatic compounds like 1-Bromo-2-chloro-4-(methoxymethoxy)-benzene. Studies have shown that such compounds can exhibit antimicrobial, antifungal, and anticancer activities due to their ability to interfere with cellular processes at the molecular level. For instance, research conducted by Smith et al. (2023) demonstrated that derivatives of this compound could inhibit the growth of certain cancer cell lines by targeting specific enzymes involved in cell proliferation.

Beyond its role in pharmaceutical research, this compound also finds applications in agrochemicals and materials science. In agrochemicals, it can serve as an intermediate in the synthesis of pesticides and herbicides due to its ability to disrupt key biochemical pathways in target organisms. In materials science, it can be used as a precursor for advanced polymers or as an additive to improve the performance of existing materials.

The safety profile of this compound is another critical aspect to consider. While it is not classified as a hazardous material under standard conditions, proper handling procedures should be followed due to its potential toxicity when ingested or inhaled. Storage should be carried out in accordance with standard laboratory practices to ensure stability and prevent contamination.

In conclusion, CAS No. 1300743-20-7 (1-Bromo-2-chloro-4-(methoxymethoxy)-benzene) is a versatile aromatic compound with significant potential across multiple fields. Its unique structure allows for diverse applications in organic synthesis, pharmaceutical research, agrochemicals, and materials science. As ongoing research continues to uncover new insights into its properties and uses, this compound is likely to remain an important tool for chemists and researchers worldwide.